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Introduction
Anaplastic Lymphoma Kinase (ALK) is a receptor tyrosine kinase that plays a crucial role in the

development of the central and peripheral nervous systems.[1][2] Under normal physiological

conditions, ALK expression is tightly regulated and predominantly found in neural tissues.[2][3]

However, aberrant ALK activation, through mechanisms such as gene rearrangements,

mutations, or amplification, is a known oncogenic driver in various cancers, including non-small

cell lung cancer (NSCLC) and neuroblastoma.[4][5] The discovery of ALK's role in cancer has

spurred the development of targeted therapies, making the characterization of its expression

and that of its ligands a critical area of research. This guide provides an in-depth overview of

the tissue-specific expression of ALK and its activating ligands, FAM150A (also known as AUG-

α) and FAM150B (AUG-β), as well as the putative ligand Pleiotrophin (PTN).[6][7][8]

ALK and Ligand Expression Profiles
The expression of ALK and its ligands varies significantly across different human tissues. The

following tables summarize the available quantitative and qualitative data on their distribution.
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Table 1: Tissue-Specific Expression of ALK

Tissue
mRNA Expression
Level

Protein Expression
Level

Key References

Brain High High in neurons [3][9][10]

Spinal Cord High Detected [10]

Testis Moderate Detected [10]

Small Intestine Moderate Detected [10]

Colon Low Low [11]

Lung
Low / Not detected in

normal tissue

Low / Not detected in

normal tissue
[11][12]

Thyroid Low Low [11]

Adrenal Gland Low Low [11]

Bone Marrow Low Low [11]

Kidney Low Low [11]

Liver Low Low [11]

Pancreas Low Low [11]

Spleen Low Low [11]

Prostate Low Low [11]

Appendix Not Reported

Detected in ganglion

cells of myenteric

plexus

[2][13]

Data is a synthesis from multiple sources and expression levels are relative. For detailed

information, refer to the cited literature.

Table 2: Tissue-Specific Expression of ALK Ligands
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Ligand Tissue
mRNA Expression
Level

Key References

FAM150A (AUG-β) Thyroid Highest [14]

Stomach Moderate [14]

Trachea Moderate [14]

Small Intestine Moderate [14]

Prostate Moderate [14]

Brain Moderate [14]

FAM150B (AUG-α) Adrenal Gland High [6][14]

Pancreas Moderate [14]

Testis Moderate [14]

Uterus Moderate [14]

Pleiotrophin (PTN) Brain High [15][16]

Nervous System High [17]

Pituitary Gland High [17]

Heart High [17]

Placenta High [17]

Testis High [17]

Stomach High [17]

Bladder High [17]

Osteoblasts Detected [16]

Expression levels are relative and based on available data. It is noteworthy that while

Pleiotrophin has been investigated as a potential ALK ligand, recent studies suggest FAM150A

and FAM150B are the more potent, direct activators of the ALK receptor.[6][7][8]
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ALK Signaling Pathways
Upon ligand binding, ALK undergoes dimerization and autophosphorylation, initiating a

cascade of downstream signaling events. The principal pathways activated by ALK include:

RAS-RAF-MEK-ERK (MAPK) Pathway: Primarily involved in cell proliferation and

differentiation.[18][19]

PI3K-AKT-mTOR Pathway: Crucial for cell survival, growth, and proliferation.[18][19]

JAK-STAT Pathway: Plays a significant role in cytokine signaling and cell growth.[3][18]

PLCγ Pathway: Involved in cell motility and invasion.[18][19]

These pathways collectively contribute to the cellular processes that can be dysregulated in

ALK-driven cancers.
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A diagram of the major ALK signaling pathways.

Experimental Protocols for Expression Analysis
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Accurate determination of ALK and its ligand expression is paramount for both research and

clinical applications. Below are detailed methodologies for key experimental techniques.

Immunohistochemistry (IHC)
IHC is a widely used technique to detect the presence and localization of proteins in tissue

sections.

Protocol: ALK Protein Detection in Formalin-Fixed, Paraffin-Embedded (FFPE) Tissues

Tissue Preparation:

Fix tissue in 10% neutral buffered formalin for 6 to 72 hours.[20]

Embed in paraffin and cut 4-5 µm sections onto positively charged slides.[20]

Deparaffinization and Rehydration:

Incubate slides in Xylene: 2 changes, 5 minutes each.

Incubate in 100% Ethanol: 2 changes, 3 minutes each.

Incubate in 95% Ethanol: 2 minutes.

Incubate in 70% Ethanol: 2 minutes.

Rinse with deionized water.

Antigen Retrieval:

Perform heat-induced epitope retrieval (HIER) using a high pH antigen retrieval solution

(e.g., Tris-EDTA, pH 9.0).

Heat slides in the retrieval solution at 95-100°C for 20-40 minutes.[21]

Allow slides to cool to room temperature.

Peroxidase Blocking:
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Incubate sections with 3% hydrogen peroxide for 10 minutes to block endogenous

peroxidase activity.

Rinse with wash buffer (e.g., PBS or TBS).

Primary Antibody Incubation:

Incubate with a validated primary antibody against ALK (e.g., clone D5F3 or 5A4) at the

optimal dilution for 30-60 minutes at room temperature or overnight at 4°C.[20][22]

Detection System:

Apply a polymer-based detection system (e.g., HRP-polymer) and incubate according to

the manufacturer's instructions.

Rinse with wash buffer.

Chromogen Application:

Apply a chromogen solution (e.g., DAB) and incubate until the desired stain intensity

develops.

Rinse with deionized water.

Counterstaining, Dehydration, and Mounting:

Counterstain with hematoxylin.

Dehydrate through graded alcohols and xylene.

Mount with a permanent mounting medium.

Interpretation: A positive result for ALK is typically characterized by strong, granular cytoplasmic

staining in tumor cells.[20]

In Situ Hybridization (ISH)
ISH is used to detect specific DNA or RNA sequences within a tissue section. Fluorescence

ISH (FISH) is the gold standard for detecting ALK gene rearrangements.
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Protocol: ALK Gene Rearrangement Detection by FISH

Probe Selection: Use a break-apart probe set that flanks the ALK gene locus on

chromosome 2p23.[23]

Pre-treatment:

Deparaffinize and rehydrate FFPE sections as described for IHC.

Treat with a protease (e.g., pepsin or proteinase K) to permeabilize the tissue.

Denaturation:

Co-denature the probe and target DNA on the slide at approximately 75°C for 5-10

minutes.

Hybridization:

Incubate the slides in a humidified chamber at 37°C overnight to allow the probe to

hybridize to the target DNA.

Post-Hybridization Washes:

Perform stringent washes to remove non-specifically bound probe. This typically involves

washes in a salt solution at an elevated temperature (e.g., 72°C).

Counterstaining and Mounting:

Counterstain the nuclei with DAPI.

Mount with an anti-fade mounting medium.

Interpretation: In a normal cell, the two fluorescent signals from the break-apart probe will

appear as a single fused or very close signal. In a cell with an ALK rearrangement, the signals

will be split apart or there will be an isolated single signal.[24]

RNA Sequencing (RNA-seq)
RNA-seq provides a comprehensive and quantitative view of the transcriptome.
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Workflow: Gene Expression Analysis using RNA-seq

RNA Extraction:

Isolate total RNA from fresh-frozen or FFPE tissue samples using a suitable kit.

Assess RNA quality and quantity (e.g., using a Bioanalyzer).

Library Preparation:

Deplete ribosomal RNA (rRNA).

Fragment the remaining RNA.

Synthesize first and second-strand cDNA.

Ligate sequencing adapters.

Amplify the library by PCR.

Sequencing:

Sequence the prepared libraries on a next-generation sequencing (NGS) platform. A

sequencing depth of 30-50 million reads per sample is generally recommended for human

samples.[25]

Data Analysis:

Quality Control: Assess the quality of the raw sequencing reads.

Alignment: Align the reads to a reference genome.

Quantification: Count the number of reads mapping to each gene.

Normalization: Normalize the read counts to account for differences in library size and

gene length.

Differential Expression Analysis: Identify genes that are differentially expressed between

different conditions.
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Quantitative Real-Time PCR (qRT-PCR)
qRT-PCR is a sensitive method for quantifying the expression of specific genes.

Protocol: Gene Expression Quantification by qRT-PCR

RNA Extraction and cDNA Synthesis:

Extract high-quality total RNA from tissue samples.

Reverse transcribe the RNA into cDNA using a reverse transcriptase enzyme.[26]

Primer and Probe Design:

Design and validate primers specific to the target genes (ALK, FAM150A, FAM150B, PTN)

and a stable reference (housekeeping) gene.

Real-Time PCR Reaction:

Prepare a reaction mix containing cDNA, primers, a fluorescent dye (e.g., SYBR Green) or

a fluorescently labeled probe, and DNA polymerase.

Perform the PCR reaction in a real-time PCR instrument.

Data Analysis:

Determine the cycle threshold (Ct) value for each gene.

Normalize the Ct values of the target genes to the Ct value of the reference gene.

Calculate the relative expression levels using the ΔΔCt method or a standard curve.[26]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 14 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23912981/
https://pubmed.ncbi.nlm.nih.gov/23912981/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621162?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Expression Analysis
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A flowchart of experimental workflows.

Conclusion
The tissue-specific expression of ALK and its ligands is a complex and highly regulated

process. Understanding these expression patterns is fundamental for elucidating the

physiological roles of ALK signaling and its pathological activation in cancer. The

methodologies outlined in this guide provide a robust framework for researchers and clinicians

to investigate the ALK signaling axis, ultimately aiding in the development and application of

targeted therapies for ALK-driven malignancies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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